Cas no 1261518-83-5 (2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261518-83-5
• MF: C₁₀H₇BrF₃IO₂
• MW: 422.96506524086
• CID: 4965521
• Update Time: 2025-06-15

2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF3IO2/c1-5(11)8(16)6-3-2-4-7(15)9(6)17-10(12,13)14/h2-5H,1H3
• InChI Key： AAXRCXQSOKTTEM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1OC(F)(F)F)C(C(C)Br)=O

Computed Properties

• Exact Mass: 421.86262 g/mol
• Monoisotopic Mass: 421.86262 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 422.96

Additional information on 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone

Recent Advances in the Study of 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone (CAS: 1261518-83-5)

The compound 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone (CAS: 1261518-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and halogenated substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex chemical entities.

One of the key areas of research has been the optimization of synthetic routes for 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the scalability of the synthesis but also reduced the formation of unwanted byproducts, making it more suitable for industrial applications. The study highlighted the importance of the trifluoromethoxy group in enhancing the compound's stability and reactivity under various conditions.

In addition to its synthetic utility, 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone has been investigated for its potential biological activities. A recent preprint on bioRxiv (2024) explored its interaction with various enzyme targets, particularly those involved in inflammatory pathways. The results indicated that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Further molecular docking studies revealed that the trifluoromethoxy group plays a critical role in binding to the active site of COX-2, providing a basis for future structure-activity relationship (SAR) studies.

Another noteworthy development is the application of 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone in material science. A research team at MIT reported in Advanced Materials (2023) that the compound can serve as a precursor for the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers have potential applications in high-performance coatings and electronic devices, where durability under extreme conditions is paramount. The study emphasized the synergistic effects of the bromo and iodo substituents in facilitating polymerization reactions.

Despite these advancements, challenges remain in the widespread adoption of 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone. Issues such as the high cost of raw materials and the need for specialized handling due to its reactivity have been noted in several industry reports. However, ongoing research aims to address these limitations through the development of more cost-effective synthetic routes and improved safety protocols.

In conclusion, 2-Bromo-3'-iodo-2'-(trifluoromethoxy)propiophenone (CAS: 1261518-83-5) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject for further investigation. Future studies are expected to explore its potential in drug discovery, material science, and beyond, paving the way for innovative solutions to complex scientific challenges.